Cas no 1333251-88-9 (8-Bromo-2-methylquinoline-3-carboxylic acid)

• Product Name: 8-Bromo-2-methylquinoline-3-carboxylic acid
• CAS No: 1333251-88-9
• MF: C₁₁H₈BrNO₂
• MW: 266.090722084045
• MDL: MFCD20036316
• CID: 4584543
• Update Time: 2025-10-29

8-Bromo-2-methylquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 8-bromo-2-methyl-
• 8-Bromo-2-methylquinoline-3-carboxylic acid

• MDL： MFCD20036316
• Inchi： 1S/C11H8BrNO2/c1-6-8(11(14)15)5-7-3-2-4-9(12)10(7)13-6/h2-5H,1H3,(H,14,15)
• InChI Key： SMCHLZKCDHYUEL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2Br)C=C(C(O)=O)C=1C

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 394.8±37.0 °C at 760 mmHg
• Flash Point: 192.6±26.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

8-Bromo-2-methylquinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-Bromo-2-methylquinoline-3-carboxylic acid

Comprehensive Overview of 8-Bromo-2-methylquinoline-3-carboxylic acid (CAS No. 1333251-88-9): Properties, Applications, and Research Insights

8-Bromo-2-methylquinoline-3-carboxylic acid (CAS No. 1333251-88-9) is a high-value quinoline derivative widely recognized for its versatile applications in pharmaceutical research, material science, and organic synthesis. This compound belongs to the heterocyclic carboxylic acid family, characterized by a bromine substituent at the 8-position and a methyl group at the 2-position of the quinoline ring. Its unique structural features make it a critical intermediate in the development of bioactive molecules and functional materials.

In recent years, the demand for 8-Bromo-2-methylquinoline-3-carboxylic acid has surged due to its role in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance. The compound’s CAS number (1333251-88-9) is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 8-Bromo-2-methylquinoline-3-carboxylic acid typically involves halogenation and carboxylation reactions, optimized for high yield and purity. Its crystalline form and solubility profile (e.g., in DMSO or ethanol) are critical for laboratory applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure, ensuring compliance with Good Laboratory Practices (GLP).

Beyond pharmaceuticals, this compound is gaining traction in agrochemical research and electronic materials. For instance, its quinoline core contributes to the design of organic semiconductors and light-emitting diodes (OLEDs), addressing the global push for sustainable technologies. Such interdisciplinary applications underscore its importance in green chemistry initiatives.

Frequently asked questions about 8-Bromo-2-methylquinoline-3-carboxylic acid include its storage conditions (recommended: 2–8°C under inert atmosphere), handling precautions, and supplier availability. SEO trends indicate rising queries like “quinoline derivatives for drug development” and “CAS 1333251-88-9 price,” highlighting commercial and academic interest. Researchers also explore its structure-activity relationships (SAR) to optimize lead compounds.

In conclusion, 8-Bromo-2-methylquinoline-3-carboxylic acid (CAS No. 1333251-88-9) stands as a pivotal compound in modern chemistry. Its adaptability across life sciences and advanced materials, coupled with rigorous quality control standards, positions it as a staple in research laboratories worldwide. Future studies may unlock further innovations in catalysis and bioconjugation, reinforcing its scientific significance.